Cas no 1039951-74-0 (1-(2,6-dichlorophenyl)cyclobutanecarboxylic acid)

• Product Name: 1-(2,6-dichlorophenyl)cyclobutanecarboxylic acid
• CAS No: 1039951-74-0
• MF: C₁₁H₁₀Cl₂O₂
• MW: 245.101901531219
• CID: 4559665
• PubChem ID: 28937700
• Update Time: 2023-11-20

1-(2,6-dichlorophenyl)cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichlorophenyl)cyclobutane-1-carboxylic acid
• 1-(2,6-Dichlorophenyl)cyclobutanecarboxylic Acid
• SY164497
• A926034
• Z1889917248
• 1-(2,6-dichlorophenyl)cyclobutanecarboxylic acid

• Inchi： 1S/C11H10Cl2O2/c12-7-3-1-4-8(13)9(7)11(10(14)15)5-2-6-11/h1,3-4H,2,5-6H2,(H,14,15)
• InChI Key： PLQRUZIHVUOPFC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1(C(=O)O)CCC1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.4±0.0 g/cm3
• Boiling Point: 390.5±0.0 °C at 760 mmHg
• Flash Point: 190.0±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

1-(2,6-dichlorophenyl)cyclobutanecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)